Cas no 2229350-65-4 (3-2-(pyrrolidin-1-yl)ethylpentanedioic acid)

• Product Name: 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid
• CAS No: 2229350-65-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6310508
• PubChem ID: 165685884
• Update Time: 2025-11-01

3-2-(pyrrolidin-1-yl)ethylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid
• 2229350-65-4
• 3-[2-(pyrrolidin-1-yl)ethyl]pentanedioic acid
• EN300-1771083

• Inchi： 1S/C11H19NO4/c13-10(14)7-9(8-11(15)16)3-6-12-4-1-2-5-12/h9H,1-8H2,(H,13,14)(H,15,16)
• InChI Key： SUJADCHWCLWVCB-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)CCN1CCCC1)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid

Introduction to 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid (CAS No. 2229350-65-4)

3-2-(pyrrolidin-1-yl)ethylpentanedioic acid, identified by the CAS number 2229350-65-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pentanedioic acid backbone substituted with a pyrrolidin-1-yl ethyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of the pyrrolidin moiety suggests a possible role in modulating biological pathways, making this compound a valuable candidate for further investigation in drug discovery and development.

The pyrrolidin ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In the context of 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid, the substitution pattern and the overall three-dimensional structure may influence its binding affinity and selectivity. This compound's unique structural features position it as a promising scaffold for designing novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways, making it a potential candidate for treating metabolic disorders. Additionally, the pyrrolidin moiety could facilitate interactions with membrane-bound receptors, opening avenues for applications in neuropharmacology and immunomodulation.

The synthesis of 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid presents both challenges and opportunities for chemists. The pentanedioic acid moiety requires precise functionalization to achieve the desired substitution pattern, while the pyrrolidin ring necessitates careful handling to maintain its integrity during synthetic transformations. Modern synthetic methodologies, including transition-metal-catalyzed reactions and biocatalytic approaches, have shown promise in facilitating the construction of complex molecules like this one.

In vitro studies have begun to explore the biological profile of 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid, with initial results indicating potential therapeutic benefits. For instance, preliminary assays have shown that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. These findings align with current trends in drug discovery, where targeting inflammatory pathways is a critical strategy for developing treatments for chronic diseases such as arthritis and cardiovascular disorders.

Furthermore, the structural similarity of 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid to known bioactive compounds suggests that it may serve as a starting point for structure-based drug design. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives of this compound with enhanced potency and selectivity. This approach is particularly valuable in modern drug development pipelines, where efficiency and precision are paramount.

The pharmacokinetic properties of 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary data suggest that the compound may exhibit favorable pharmacokinetic profiles, including reasonable solubility and bioavailability, which are essential characteristics for any successful drug candidate.

As research on 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid progresses, collaborations between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications. Such partnerships can accelerate the development process by combining expertise in synthetic chemistry, pharmacology, and clinical research. The ultimate goal is to bring this promising compound from bench to bedside, offering new treatments for patients suffering from various diseases.

The broader significance of compounds like 3-2-(pyrrolidin-1-yl)ethylpentanedioic acid lies in their contribution to advancing our understanding of molecular interactions at the atomic level. By studying these molecules in detail, researchers can uncover new insights into disease mechanisms and develop innovative strategies for intervention. This knowledge-driven approach is fundamental to progress in modern medicine and underscores the importance of continued investment in basic scientific research.

In conclusion,3-2-(pyrrolidin-1-yilethylpentanedioic acid (CAS No. 2229350-654) represents a fascinating subject of study with potential implications for multiple therapeutic areas. Its unique structural features, combined with preliminary biological activity data, make it an exciting candidate for further exploration in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.